Cas no 2137030-21-6 (tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate
• CAS No: 2137030-21-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 4639616
• Update Time: 2025-05-20

tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[(1R)-1-aminoethyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate
• 3-[(1R)-1-aminoethyl]azetidin-1-carboxylic acid tert-butyl estertert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate

• Inchi： 1S/C10H20N2O2/c1-7(11)8-5-12(6-8)9(13)14-10(2,3)4/h7-8H,5-6,11H2,1-4H3/t7-/m1/s1
• InChI Key： JSURSCDQTBSUPP-SSDOTTSWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC([C@H](N)C)C1

Additional information on tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate (CAS No. 2137030-21-6)

The compound tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate (CAS No. 2137030-21-6) is a chiral azetidine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a tert-butyl carbamate group and a stereogenic center at the 1-position, makes it a valuable intermediate in asymmetric synthesis. Researchers and industries are increasingly focusing on this compound due to its role in developing bioactive molecules and small-molecule drugs, aligning with the growing demand for precision medicine and targeted therapies.

One of the key attributes of tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate is its versatility in organic synthesis. The azetidine ring is a four-membered nitrogen heterocycle, which has gained attention for its conformational rigidity and ability to modulate pharmacokinetic properties. This compound is often explored in the context of drug discovery, particularly for CNS-targeting agents and enzyme inhibitors. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as researchers leverage machine learning to predict its interactions with biological targets.

From a synthetic perspective, the tert-butyloxycarbonyl (Boc) group in this molecule serves as a protective group for amines, a feature widely utilized in peptide synthesis and medicinal chemistry. The (1R)-1-aminoethyl side chain introduces chirality, enabling enantioselective transformations critical for asymmetric catalysis. This aligns with the pharmaceutical industry's shift toward chiral drugs, which now account for over 60% of marketed therapeutics. Users searching for "Boc-protected azetidine derivatives" or "chiral amine building blocks" will find this compound particularly relevant.

In the context of green chemistry, tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate has been investigated for its compatibility with sustainable solvents and catalytic methods. With increasing regulatory pressure on solvent waste reduction, this compound's stability under aqueous conditions and microwave-assisted reactions makes it attractive for eco-friendly synthesis. These aspects resonate with search queries like "green synthesis of nitrogen heterocycles" and "Boc deprotection under mild conditions."

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are frequently analyzed in QSAR studies. Its azetidine scaffold is known to improve metabolic stability compared to larger heterocycles, addressing common challenges in drug bioavailability. This has led to its inclusion in libraries for high-throughput screening, particularly for GPCR-targeted therapies—a hot topic in neurodegenerative disease research.

In summary, tert-butyl 3-[(1R)-1-aminoethyl]azetidine-1-carboxylate (CAS No. 2137030-21-6) represents a multifaceted tool for modern chemical research. Its applications span fragment-based drug discovery, chiral auxiliaries, and bioconjugation, making it a recurring subject in patents and publications. As the scientific community prioritizes structural diversity and three-dimensionality in lead optimization, this compound's prominence is poised to grow further.